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Compound of Interest

Compound Name: 7-Chloro-4-methoxyquinoline

CAS No.: 26707-52-8

Cat. No.: B183767

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physicochemical properties of

7-Chloro-4-methoxyquinoline, with a specific focus on its melting point. While an

experimental boiling point is not readily available in public literature, this guide furnishes

comprehensive experimental protocols for the determination of both melting and boiling points,

alongside a general workflow for the characterization of quinoline derivatives.

Core Physicochemical Data
The following table summarizes the available quantitative data for 7-Chloro-4-
methoxyquinoline.
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Property Value Source

Melting Point 137-138 °C [1]

Boiling Point Data not available

Molecular Formula C10H8ClNO

Molecular Weight 193.63 g/mol

Density 1.267±0.06 g/cm³ (Predicted) [1]

Experimental Protocols
The determination of a compound's melting and boiling points are fundamental experiments for

its characterization and purity assessment. Below are detailed, standard methodologies for

these procedures.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. A

sharp melting point range (typically 0.5-1°C) is indicative of a pure compound.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of the crystalline 7-Chloro-4-methoxyquinoline is

placed on a clean, dry surface and finely powdered using a mortar and pestle.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.echemi.com/produce/pr220728302123-7-chloro-4-methoxyquinoline.html
https://www.echemi.com/produce/pr220728302123-7-chloro-4-methoxyquinoline.html
https://www.benchchem.com/product/b183767/docs?utm_src=pdf-body#in-depth-technical-guide-physicochemical-properties-of-7-chloro-4-methoxyquinoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183767?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.

A sample height of 2-3 mm is optimal.

Apparatus Setup:

Thiele Tube: The capillary tube is attached to a thermometer using a rubber band or wire,

ensuring the sample is level with the thermometer bulb. The thermometer and capillary are

then immersed in the heat-transfer fluid (e.g., mineral oil or silicone oil) within the Thiele

tube.

Digital Melting Point Apparatus: The packed capillary tube is inserted into the sample

holder of the apparatus.

Heating: The apparatus is heated gently. The heating rate should be slow (approximately 1-

2°C per minute) as the temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last solid particle melts is

recorded as the end of the melting range.

Reporting: The melting point is reported as a range of these two temperatures.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it.

Apparatus:

Thiele tube or other suitable heating bath

Small test tube (e.g., ignition tube)

Capillary tube (sealed at one end)

Thermometer
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Liquid sample of 7-Chloro-4-methoxyquinoline (if in liquid form)

Procedure:

Sample Preparation: A small amount (a few drops) of the liquid sample is placed into the

small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the

open end downwards.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level

with the thermometer bulb. This assembly is then clamped and immersed in a heating bath

(e.g., Thiele tube).

Heating: The heating bath is heated gently. As the temperature rises, a stream of bubbles will

emerge from the open end of the capillary tube.

Observation: The heating is stopped when a steady stream of bubbles is observed. As the

liquid cools, the bubbling will slow down and eventually stop. The temperature at which the

liquid just begins to enter the capillary tube is the boiling point of the sample.

Reporting: The observed temperature is recorded as the boiling point.

Workflow for Characterization of Quinoline
Derivatives
The following diagram illustrates a general workflow for the synthesis and characterization of

novel quinoline derivatives, a class of compounds to which 7-Chloro-4-methoxyquinoline
belongs. This workflow is crucial for drug discovery and development professionals.
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Caption: A generalized workflow for the synthesis and subsequent characterization of quinoline

derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183767?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

